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Compound of Interest

Compound Name: Alexamorelin

CAS No.: 196808-85-2

Cat. No.: B1665216

Get Quote

For Research Use Only. Not for human or veterinary use.

Introduction
Alexamorelin (sequence: Ala-His-D-2-methyl-Trp-Ala-Trp-D-Phe-Lys-NH2) is a synthetic

heptapeptide and a potent agonist of the growth hormone secretagogue receptor (GHSR), also

known as the ghrelin receptor.[1][2] By mimicking the action of the endogenous ligand ghrelin,

Alexamorelin stimulates the release of growth hormone (GH) from the pituitary gland.[3] Its

activity also extends to stimulating the release of prolactin (PRL), adrenocorticotropic hormone

(ACTH), and cortisol.[1][2] Due to its potential to modulate anabolic processes, Alexamorelin
is a valuable tool for researchers studying the GH/IGF-1 axis, metabolism, and related

physiological and pathological conditions. These application notes provide detailed protocols

for the in vitro and in vivo characterization of Alexamorelin for laboratory research.

Physicochemical Properties and Storage
Proper handling and storage are critical for maintaining the integrity and activity of

Alexamorelin.
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Property Value Reference

Molecular Formula C50H63N13O7 [1]

Molecular Weight 958.1 g/mol [1]

Appearance
White to off-white lyophilized

powder
-

Solubility
Soluble in sterile water or

dilute acetic acid
-

Storage

Store lyophilized peptide at

-20°C to -80°C. Protect from

moisture and light.

Reconstituted solutions can be

stored at 2-8°C for short-term

use (up to one week) or

aliquoted and frozen at -20°C

or -80°C for long-term storage.

Avoid repeated freeze-thaw

cycles.

-

Mechanism of Action
Alexamorelin acts as a selective agonist for the Growth Hormone Secretagogue Receptor 1a

(GHSR1a), a G protein-coupled receptor (GPCR). The binding of Alexamorelin to GHSR1a on

somatotroph cells in the anterior pituitary gland initiates a downstream signaling cascade. This

primarily involves the activation of the Gq/11 protein, leading to the stimulation of

phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into

inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the

endoplasmic reticulum, triggering the release of intracellular calcium stores. The subsequent

increase in intracellular calcium concentration is a key event leading to the fusion of GH-

containing vesicles with the cell membrane and the pulsatile release of growth hormone.
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Alexamorelin signaling pathway.

Experimental Protocols
In Vitro Ghrelin Receptor Competitive Binding Assay
This protocol is designed to determine the binding affinity (Ki) of Alexamorelin for the ghrelin

receptor (GHSR1a) by measuring its ability to compete with a radiolabeled ligand.

Materials:

Cell Membranes: Membranes from a cell line stably expressing the human GHSR1a (e.g.,

HEK293 or CHO cells).

Radioligand: [¹²⁵I]-Ghrelin or another suitable radiolabeled GHSR1a ligand.

Test Compound: Alexamorelin.

Non-specific Binding Control: Unlabeled ghrelin or another high-affinity GHSR ligand (e.g.,

Hexarelin) at a high concentration (e.g., 1 µM).

Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EGTA, 0.1% BSA, pH 7.4.

Wash Buffer: 50 mM Tris-HCl, pH 7.4.

96-well microplates.

Glass fiber filters (pre-soaked in 0.5% polyethyleneimine).
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Cell harvester.

Scintillation counter and scintillation fluid.

Procedure:

Membrane Preparation: Thaw the frozen cell membranes on ice. Homogenize the

membranes in ice-cold assay buffer. Determine the protein concentration using a standard

protein assay (e.g., BCA assay). Dilute the membranes in assay buffer to the desired final

concentration (typically 10-30 µg of protein per well).

Assay Setup (in a 96-well plate):

Total Binding: Add 25 µL of assay buffer.

Non-specific Binding (NSB): Add 25 µL of the non-specific binding control.

Competitive Binding: Add 25 µL of varying concentrations of Alexamorelin (e.g., in a

serial dilution from 10⁻¹¹ M to 10⁻⁵ M).

Add 25 µL of the radioligand at a concentration close to its Kd value to all wells.

Initiate the binding reaction by adding 150 µL of the diluted membrane preparation to each

well. The final assay volume is 200 µL.

Incubation: Incubate the plate at 27°C for 60 minutes with gentle agitation to allow the

binding to reach equilibrium.

Filtration: Terminate the incubation by rapid filtration through the pre-soaked glass fiber filters

using a cell harvester. Wash the filters three times with ice-cold wash buffer to remove

unbound radioligand.

Detection: Place the filters into scintillation vials, add scintillation fluid, and measure the

radioactivity using a scintillation counter.

Data Analysis:
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Calculate the specific binding by subtracting the non-specific binding (counts per minute,

CPM) from the total binding and competitive binding wells.

Plot the specific binding as a percentage of the maximal specific binding against the

logarithm of the Alexamorelin concentration.

Determine the IC50 value (the concentration of Alexamorelin that inhibits 50% of the

specific binding of the radioligand) using non-linear regression analysis.

Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L]

is the concentration of the radioligand and Kd is its dissociation constant.

Expected Data:

While specific Ki or IC50 values for Alexamorelin are not consistently reported in publicly

available literature, its in vitro binding to the ghrelin receptor has been confirmed.[2] It is

recommended that researchers experimentally determine these values. For comparison, the

closely related hexapeptide, Hexarelin, exhibits high affinity for the ghrelin receptor.
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Competitive binding assay workflow.

In Vitro Intracellular Calcium Mobilization Assay
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This assay measures the ability of Alexamorelin to induce an increase in intracellular calcium

concentration ([Ca²⁺]i) in cells expressing the ghrelin receptor, providing a functional measure

of its agonistic activity.

Materials:

Cells: A cell line stably expressing the human GHSR1a and a G-protein that couples to

calcium mobilization (e.g., CHO-K1 or HEK293 cells).

Cell Culture Medium: Appropriate medium for the chosen cell line (e.g., Ham's F-12 with 10%

FBS).

Assay Plates: Black-wall, clear-bottom 96- or 384-well microplates.

Calcium Indicator Dye: Fluo-4 AM or a similar calcium-sensitive fluorescent dye.

Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

Probenecid (optional): To prevent dye leakage from some cell types.

Test Compound: Alexamorelin.

Reference Agonist: Ghrelin or Hexarelin.

Fluorescence plate reader with an automated injection system (e.g., FLIPR or FlexStation).

Procedure:

Cell Plating: Seed the GHSR1a-expressing cells into the assay plates at a density that will

result in a confluent monolayer on the day of the assay. Incubate overnight at 37°C in a 5%

CO₂ incubator.

Dye Loading:

Prepare the dye loading solution according to the manufacturer's instructions. This

typically involves dissolving the Fluo-4 AM in DMSO and then diluting it in the assay buffer.
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Remove the cell culture medium from the plates and wash the cells once with assay

buffer.

Add the dye loading solution to each well and incubate for 45-60 minutes at 37°C.

Compound Preparation: Prepare serial dilutions of Alexamorelin and the reference agonist

in assay buffer at concentrations that are 5-10 times the final desired concentration.

Calcium Measurement:

Place the cell plate into the fluorescence plate reader.

Record a baseline fluorescence reading for 10-20 seconds.

Use the automated injection system to add the Alexamorelin or reference agonist

solutions to the wells.

Immediately begin recording the fluorescence intensity over time (typically for 1-3

minutes).

Data Analysis:

The change in fluorescence intensity reflects the change in intracellular calcium

concentration.

Plot the peak fluorescence response against the logarithm of the agonist concentration.

Determine the EC50 value (the concentration of Alexamorelin that produces 50% of the

maximal response) using non-linear regression analysis.

Expected Data:

Specific EC50 values for Alexamorelin in calcium mobilization assays are not widely

published. It is recommended that researchers determine this value experimentally. The

potency of Alexamorelin is expected to be comparable to that of Hexarelin.
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Calcium mobilization assay workflow.

In Vivo Growth Hormone Release Assay in Rats
This protocol describes a method to assess the in vivo efficacy of Alexamorelin in stimulating

GH release in a rat model.

Materials:

Test Compound: Alexamorelin (lyophilized powder).

Vehicle: Sterile 0.9% saline.
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Animal Model: Male Sprague-Dawley or Wistar rats (250-300 g).

Sterile syringes and needles for administration.

Blood collection supplies (e.g., catheters, tubes with anticoagulant like EDTA).

Centrifuge.

Rat GH ELISA or RIA kit.

Procedure:

Animal Acclimation: Acclimatize the rats to the housing conditions for at least one week

before the experiment. For serial blood sampling, surgical implantation of a jugular vein

catheter is recommended to minimize stress. Allow a recovery period of 48-72 hours post-

surgery.

Peptide Reconstitution: Aseptically reconstitute the lyophilized Alexamorelin in sterile 0.9%

saline to the desired stock concentration (e.g., 1 mg/mL). Gently swirl to dissolve.

Dosing:

Fast the animals overnight with free access to water.

Administer Alexamorelin via intravenous (i.v.) or subcutaneous (s.c.) injection. Based on

human studies and data from similar compounds, a dose range of 30-300 µg/kg can be

explored.[2]

A control group should receive an equivalent volume of the vehicle.

Blood Sampling:

Collect a baseline blood sample immediately before administration (t=0).

Collect subsequent blood samples at various time points post-administration (e.g., 5, 10,

15, 30, 60, and 90 minutes).

Sample Processing:
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Collect blood into pre-chilled tubes containing EDTA.

Centrifuge the samples at 4°C to separate the plasma.

Store the plasma at -80°C until analysis.

GH Analysis: Quantify the rat GH concentrations in the plasma samples using a commercial

ELISA or RIA kit, following the manufacturer's instructions.

Data Analysis:

Plot the mean plasma GH concentration versus time for each treatment group.

Calculate the area under the curve (AUC) to determine the total GH secreted.

Statistical analysis (e.g., ANOVA followed by a post-hoc test) can be used to compare the

effects of different doses of Alexamorelin with the vehicle control.

In Vivo Data Summary (Human Study):

The following table summarizes the in vivo effects of Alexamorelin on hormone levels in a

study conducted on young human adults.[2]
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Administration
Route

Dose
Peak GH Response
(vs. Hexarelin)

Other Hormonal
Effects

Intravenous 1.0 µg/kg
Similar dose-

dependent increase

Dose-dependent

increase in PRL,

ACTH, and Cortisol.

Significant increase in

Aldosterone.

Intravenous 2.0 µg/kg
Similar dose-

dependent increase

Dose-dependent

increase in PRL,

ACTH, and Cortisol.

Higher ACTH and

Cortisol response than

Hexarelin at the

highest dose.

Significant increase in

Aldosterone.

Oral 20 mg (~300 µg/kg)

Higher, but not

significantly different

from Hexarelin

Not reported

Analytical Method: Reversed-Phase High-
Performance Liquid Chromatography (RP-HPLC)
RP-HPLC is a standard method for assessing the purity of Alexamorelin and for its

quantification.

Typical HPLC Parameters:
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Parameter Recommended Conditions

Column C18, 4.6 x 150 mm, 5 µm particle size

Mobile Phase A 0.1% Trifluoroacetic acid (TFA) in water

Mobile Phase B 0.1% Trifluoroacetic acid (TFA) in acetonitrile

Gradient

A linear gradient appropriate for peptide

separation (e.g., 5% to 95% B over 20-30

minutes) should be optimized.

Flow Rate 1.0 mL/min

Detection UV at 214 nm and 280 nm

Column Temperature 25-30°C

Procedure:

Sample Preparation: Dissolve the Alexamorelin powder in the mobile phase A to a known

concentration (e.g., 1 mg/mL).

Injection: Inject a defined volume (e.g., 10-20 µL) onto the HPLC system.

Data Acquisition and Analysis: Record the chromatogram and integrate the peak areas.

Purity is calculated as the area of the main peak divided by the total area of all peaks.

Safety Precautions
Alexamorelin is a research chemical and should be handled by qualified personnel in a

laboratory setting. Standard laboratory safety procedures should be followed, including the use

of personal protective equipment (gloves, lab coat, and safety glasses). Avoid inhalation of the

powder and contact with skin and eyes. In case of contact, wash the affected area thoroughly

with water.

Disclaimer
The information provided in these application notes is for research purposes only and is not

intended for diagnostic or therapeutic use in humans or animals. Researchers should conduct
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their own validation studies to ensure the suitability of these protocols for their specific

experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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